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Compound of Interest

Compound Name:
2-Methoxy-4-(1-

methylethyl)phenol

CAS No.: 53587-16-9

Cat. No.: B12684608

Get Quote

Common Name: 4-Isopropylguaiacol CAS Registry Number: 499-76-3 (Generic

Isopropylguaiacol isomers) / Specific Isomer Validation Required Molecular Formula: C₁₀H₁₄O₂

Molecular Weight: 166.22 g/mol

Executive Summary
In the fields of lignin valorization, flavor chemistry, and drug development, 2-Methoxy-4-(1-
methylethyl)phenol (herein referred to as 4-Isopropylguaiacol) represents a critical structural

isomer often confused with Dihydroeugenol (2-Methoxy-4-propylphenol) and Thymol.

This guide provides a definitive spectroscopic framework for identifying 4-Isopropylguaiacol.

Unlike standard datasheets, this analysis focuses on comparative differentiation, equipping

researchers to distinguish this molecule from its constitutional isomers and functional analogs

using 1H NMR. The core "performance" metric here is the spectral resolution of the alkyl

substituent, which serves as the primary fingerprint for validation.
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The structure of 4-Isopropylguaiacol consists of a trisubstituted benzene ring (1,2,4-

substitution) with a phenolic hydroxyl, a methoxy group, and an isopropyl chain.

Molecular Connectivity Map
The following diagram illustrates the proton environments and their expected coupling

networks.
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Figure 1: Structural connectivity and coupling network for 4-Isopropylguaiacol.

1H NMR Spectral Data (CDCl₃, 300-400 MHz)
The following data represents the reference spectral signature. Note that chemical shifts may

vary slightly (±0.05 ppm) depending on concentration and temperature.
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Proton
Group

Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment
Logic

Ar-H (H-6) 6.80 - 6.85 Doublet (d) 1H J ≈ 8.0
Ortho to OH,

Meta to Alkyl

Ar-H (H-3) 6.70 - 6.75 Doublet (d) 1H J ≈ 2.0
Meta to Alkyl,

Ortho to OMe

Ar-H (H-5) 6.65 - 6.70
Doublet of

Doublets (dd)
1H J ≈ 8.0, 2.0

Ortho to

Alkyl, Meta to

OH

-OH 5.40 - 5.60 Singlet (br) 1H -

Exchangeabl

e; shift varies

with conc.[1]

-OCH₃ 3.80 - 3.90 Singlet (s) 3H -
Characteristic

Methoxy

-CH< 2.80 - 2.90 Septet (sept) 1H J ≈ 7.0
Benzylic

Methine

-(CH₃)₂ 1.20 - 1.25 Doublet (d) 6H J ≈ 7.0
Isopropyl

Methyls

Comparative Analysis: The "Isomer Challenge"
The primary analytical challenge is distinguishing 4-Isopropylguaiacol from its linear isomer 4-

Propylguaiacol (Dihydroeugenol) and its functional analog Thymol.

Scenario A: Branching Isomerism (vs. 4-Propylguaiacol)
Both compounds share the same molecular weight (166.22) and aromatic substitution pattern.

Mass spectrometry often fails to distinguish them definitively. 1H NMR is the gold standard for

differentiation.
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Feature
4-
Isopropylguaiacol
(Target)

4-Propylguaiacol
(Alternative)

Diagnostic Value

Alkyl -CH-
Septet (~2.85 ppm,

1H)

Triplet (~2.50 ppm,

2H, Benzylic CH₂)
Critical

Alkyl -CH₃
Doublet (~1.22 ppm,

6H)

Triplet (~0.93 ppm,

3H, Terminal CH₃)
Critical

Middle CH₂ Absent
Sextet (~1.60 ppm,

2H)
Confirmatory

Mechanistic Insight: The isopropyl group introduces a methine proton splitting the methyls into

a doublet. The propyl group contains a methylene chain, resulting in a distinct triplet-sextet-

triplet pattern.

Scenario B: Functional Analog (vs. Thymol)
Thymol (2-isopropyl-5-methylphenol) is a common impurity in natural extracts containing these

phenols.

Feature
4-
Isopropylguaiacol

Thymol Diagnostic Value

Methoxy (-OCH₃) Singlet (~3.85 ppm) Absent Definitive

Ring Methyl Absent Singlet (~2.3 ppm) Definitive

Aromatic Pattern 3 Protons (ABX)
3 Protons (Singlet +

Doublets)
Supportive

Experimental Protocols
Solvent Selection Strategy
The choice of solvent dramatically affects the resolution of the phenolic proton (-OH) and the

separation of aromatic signals.
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Chloroform-d (CDCl₃):

Pros: Excellent solubility; sharp lines for alkyl protons.

Cons: OH peak is broad and concentration-dependent; may overlap with aromatic region if

sample is wet.

Recommendation: Use for routine structural confirmation (Alkyl region focus).

Dimethyl Sulfoxide-d6 (DMSO-d6):

Pros: OH peak becomes a sharp singlet (or doublet if H-bonded) downfield (~8-9 ppm),

clearing the aromatic region.

Cons: High viscosity can broaden multiplets slightly; difficult to recover sample.

Recommendation: Use if the OH signal is critical for purity assay or if the sample contains

water.

Acquisition Parameters[2]
Pulse Sequence: Standard 1H (zg30 or equivalent).

Relaxation Delay (D1): ≥ 2.0 seconds (Essential for accurate integration of the methoxy

singlet vs. aromatic protons).

Scans (NS): 16 (for >10 mg sample) to 64 (for <2 mg sample).

Spectral Width: -2 to 14 ppm.

Decision Logic for Identification
Use the following logic flow to validate the identity of 4-Isopropylguaiacol in a mixture.
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Figure 2: Logical decision tree for distinguishing 4-Isopropylguaiacol from common isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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